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Compound of Interest

2-Methyl-4-(2-
Compound Name:

methylbenzamido)benzoic acid

Cat. No.: B158604

An In-depth Technical Guide to 2-Methyl-4-(2-methylbenzamido)benzoic acid

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and significance of 2-Methyl-4-(2-methylbenzamido)benzoic acid, a key intermediate in the
pharmaceutical industry. This document is intended for researchers, scientists, and
professionals involved in drug development and organic synthesis.

Core Compound Data

Quantitative data for 2-Methyl-4-(2-methylbenzamido)benzoic acid is summarized in the
table below, providing a clear reference for its fundamental chemical properties.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b158604?utm_src=pdf-interest
https://www.benchchem.com/product/b158604?utm_src=pdf-body
https://www.benchchem.com/product/b158604?utm_src=pdf-body
https://www.benchchem.com/product/b158604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C16H15NO3[1]

Molecular Weight 269.3 g/mol [1]

CAS Number 317374-08-6[1]
Appearance White to off-white powder
Purity Typically >98.0%

Melting Point 231.3-232.6 °C[2]
Solubility Soluble in Methanol

Significance in Pharmaceutical Synthesis

2-Methyl-4-(2-methylbenzamido)benzoic acid is a critical intermediate in the synthesis of
Tolvaptan.[3] Tolvaptan is a selective vasopressin V2-receptor antagonist used to treat
hyponatremia (low blood sodium levels) associated with conditions such as heart failure and
the syndrome of inappropriate antidiuretic hormone (SIADH). The precise structure of this
intermediate is essential for the correct assembly and subsequent efficacy of the final active
pharmaceutical ingredient.[3]

Experimental Protocol: Synthesis of 2-Methyl-4-(2-
methylbenzamido)benzoic acid

The following is a detailed multi-step protocol for the synthesis of 2-Methyl-4-(2-
methylbenzamido)benzoic acid.

Step 1: Preparation of 2-Methyl-4-aminobenzaldehyde

e In anice bath, slowly add phosphorus oxychloride (34.3g) to N,N-dimethylformamide (60ml)
while maintaining the temperature between 0-5°C with continuous stirring for one hour.[4]

 To this mixture, add 3-methyl aniline (20g) and heat to 60°C for six hours.[4]
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» After cooling to room temperature, add ice water (120ml) and adjust the pH to 8 using a 2M
NaOH solution.[4]

» Extract the product with ethyl acetate (2 x 120ml).[4]

o Combine the organic layers, wash with water (2 x 60ml), and dry over anhydrous sodium
sulfate.[4]

» Filter and evaporate the solvent under reduced pressure to yield the crude product, which
can be recrystallized from acetone to obtain pure 2-methyl-4-aminobenzaldehyde.[4]

Step 2: Preparation of 2-Methyl-4-aminobenzonitrile

» To formic acid (100ml), add 2-methyl-4-aminobenzaldehyde (20g), hydroxylamine
hydrochloride (15.5g), and sodium formate (23g).[4]

e Heat the mixture to 100°C for three hours.[4]

* Remove the formic acid under reduced pressure and cool the residue to room temperature.

[4]

o Add water (200ml), stir for one hour, and filter to collect the solid 2-methyl-4-
aminobenzonitrile.[4]

Step 3: Preparation of 2-Methyl-4-aminobenzoic Acid

e Add 2-methyl-4-aminobenzonitrile (10g) to a mixture of ethylene glycol (50ml) and water
(50ml).[4]

e Add sodium hydroxide (15g) and heat the mixture to 100°C for six hours.[4]

¢ Cool the reaction to room temperature and adjust the pH to 4-5 with concentrated
hydrochloric acid, followed by stirring for two hours.[4]

 Filter to obtain solid 2-methyl-4-aminobenzoic acid.[4]

Step 4: Preparation of 2-Methyl-4-(2-
methylbenzamido)benzoic Acid
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e Dissolve 2-methyl-4-aminobenzoic acid (10g) in acetone (150ml) and add triethylamine
(8.79).[4]

e Cool the mixture to 0-5°C and slowly add 2-methylbenzoyl chloride (12.2g), maintaining the
temperature between 0-10°C.[4]

 After the addition is complete, allow the reaction to warm to 30°C and stir for ten hours.[4]
e Add ice water (150ml), stir for 30 minutes, and filter to collect the crude product.[4]

» Purify the crude solid by recrystallization from a mixed solvent of ethyl acetate and ethanol to
yield the final product, 2-methyl-4-(2-methylbenzamido)benzoic acid.[4]

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 2-Methyl-4-(2-
methylbenzamido)benzoic acid.
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Caption: Synthesis pathway of 2-Methyl-4-(2-methylbenzamido)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-4-(2-methylbenzamido)benzoic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158604#2-methyl-4-2-methylbenzamido-benzoic-
acid-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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